Cas no 209959-28-4 (2-(N,N-DiBoc-amino)-5-bromopyridine)

• Product Name: 2-(N,N-DiBoc-amino)-5-bromopyridine
• CAS No: 209959-28-4
• MF: C₁₅H₂₁BrN₂O₄
• MW: 373.242243528366
• MDL: MFCD18249958
• CID: 1025285
• PubChem ID: 18549621
• Update Time: 2025-06-12

2-(N,N-DiBoc-amino)-5-bromopyridine Chemical and Physical Properties

Names and Identifiers

• 2-(N,N-DiBoc-amino)-5-bromopyridine
• tert-butyl N-(5-bromopyridin-2-yl)-N-[(2-methylpropan-2-yl)oxycarbonyl]carbamate
• di-boc-5-bromopyridin-2-amine
• Di-tert-butyl (5-bromopyridin-2-yl)-2-imidodicarbonate
• DTXSID60595028
• 209959-28-4
• AS-68158
• Bi-Tert-Butyl (5-Bromopyridin-2-Yl)Carbamate
• SCHEMBL2654838
• 2-[Bis(Boc)amino]-5-bromopyridine
• MFCD18249958
• tert-butyl N-(5-bromopyridin-2-yl)-N-[(tert-butoxy)carbonyl]carbamate
• 2-(t-butoxycarbonyl (boc)-amino)-5-bromopyridine
• 2-(N,N-Di-Boc-Amino)-5-bromopyridine
• DI-TERT-BUTYL 5-BROMOPYRIDIN-2-YLIMIDODICARBONATE
• AKOS015892239
• W12770
• CS-0093489
• SY123378
• Imidodicarbonic acid, 2-(5-bromo-2-pyridinyl)-, 1,3-bis(1,1-dimethylethyl) ester
• DB-098170
• tert-Butyl (5-bromopyridin-2-yl)(tert-butoxycarbonyl)carbamate
• AB72063

• MDL： MFCD18249958
• Inchi： 1S/C15H21BrN2O4/c1-14(2,3)21-12(19)18(13(20)22-15(4,5)6)11-8-7-10(16)9-17-11/h7-9H,1-6H3
• InChI Key： AVJZDKRYPXHWDM-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)N(C(=O)OC(C)(C)C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 372.06800
• Monoisotopic Mass: 372.06847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 68.7Ų

Experimental Properties

• PSA: 68.73000
• LogP: 4.52070

Additional information on 2-(N,N-DiBoc-amino)-5-bromopyridine

Professional Introduction to 2-(N,N-DiBoc-amino)-5-bromopyridine (CAS No. 209959-28-4)

2-(N,N-DiBoc-amino)-5-bromopyridine, with the chemical formula C₁₄H₂₂N₂O_{4, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 209959-28-4, has garnered attention due to its versatile applications in synthesizing biologically active molecules. The presence of both amino and bromine functional groups makes it a valuable building block for further chemical modifications, enabling the development of novel compounds with potential therapeutic benefits.}

The< strong>N,N-DiBoc-amino moiety in the molecular structure is particularly noteworthy, as it provides stability and protection during synthetic processes. Boc (tert-butoxycarbonyl) groups are commonly employed in organic synthesis to shield amino groups from unwanted reactions, ensuring precise control over functionalization. This protective group is later removed under specific conditions, allowing for selective deprotection and further functionalization. The incorporation of this feature into 2-(N,N-DiBoc-amino)-5-bromopyridine enhances its utility in multi-step syntheses, making it a preferred choice for medicinal chemists.

The bromine substituent at the 5-position of the pyridine ring adds another layer of reactivity to the molecule. Bromopyridines are well-documented scaffolds in drug discovery, often serving as key intermediates in the synthesis of kinase inhibitors, antiviral agents, and other therapeutic compounds. The bromine atom can participate in various chemical transformations, including cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs). Pyridine-based compounds have emerged as effective PPI modulators due to their ability to bind to hydrophobic pockets within protein interfaces. One notable example is the discovery of Janus kinases (JAK) inhibitors, which have shown promise in treating inflammatory and autoimmune diseases. Compounds like 2-(N,N-DiBoc-amino)-5-bromopyridine have been explored as precursors for designing JAK inhibitors, leveraging their structural features to optimize binding affinity and selectivity.

The pharmaceutical industry has also shown interest in developing next-generation antiviral agents. Pyridine derivatives have been investigated for their potential to inhibit viral enzymes such as proteases and polymerases. For instance, studies have demonstrated that modifications of the pyridine ring can enhance binding interactions with viral protease active sites, leading to the development of more potent antiviral drugs. The< strong>2-(N,N-DiBoc-amino)-5-bromopyridine scaffold provides a unique platform for such modifications, allowing researchers to fine-tune molecular properties through structural diversification.

Another area where this compound finds application is in the synthesis of agrochemicals. Pyridine-based herbicides and fungicides are widely used due to their efficacy and environmental stability. The< strong>bromopyridine moiety is particularly relevant here, as it can be further functionalized to produce compounds with enhanced biological activity against pests and pathogens. Researchers have utilized 2-(N,N-DiBoc-amino)-5-bromopyridine as a precursor for developing novel agrochemicals that offer improved crop protection while minimizing environmental impact.

The synthetic utility of 2-(N,N-DiBoc-amino)-5-bromopyridine extends beyond pharmaceuticals and agrochemicals. It has been employed in material science research, particularly in the development of organic electronic materials. Pyridine derivatives can serve as monomers or intermediates in polymer synthesis, contributing to the creation of conductive polymers and organic semiconductors. These materials are integral to flexible electronics, solar cells, and light-emitting diodes (LEDs), highlighting the compound's broad applicability across multiple scientific disciplines.

In conclusion, 2-(N,N-DiBoc-amino)-5-bromopyridine (CAS No. 209959-28-4) is a multifunctional compound with significant potential in various fields of research and industry. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules, including drug candidates and agrochemicals. The combination of protective amino groups and reactive bromine substituents enhances its versatility, enabling diverse chemical transformations that drive innovation in medicinal chemistry and material science.